BrainBike peptidomimetic enables efficient transport of proteins across brain endothelium†
RSC Chemical Biology Pub Date: 2023-12-11 DOI: 10.1039/D3CB00194F
Abstract
Protein therapeutics cannot reach the brain in sufficient amounts because of their low permeability across the blood–brain barrier. Here we report a new family of bicyclic peptide shuttles, BrainBikes, capable of increasing transport of proteins, including antibody derivatives, in a human cell-based model of the blood–brain barrier.
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